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Compound of Interest

Compound Name: GBR 12935

Cat. No.: B1674642

For researchers and scientists in the field of drug development, the safe handling and disposal
of chemical compounds are critical for maintaining a secure laboratory environment and
ensuring environmental protection. This guide provides a comprehensive, step-by-step
procedure for the proper disposal of GBR 12935, a potent and selective dopamine reuptake
inhibitor and a piperazine derivative.[1][2][3] Adherence to these protocols is essential for
minimizing risks and complying with safety regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures for GBR 12935, it is imperative to consult the specific
Safety Data Sheet (SDS) provided by the manufacturer. Always handle this compound in a
well-ventilated area and wear appropriate Personal Protective Equipment (PPE), including
safety goggles, chemical-resistant gloves, and a lab coat.[4]

Summary of Key Safety and Disposal Information
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Parameter

Information

Source

Chemical Name

1-[2-(diphenylmethoxy)ethyl]-4-
(3-phenylpropyl)piperazine

[5]

Synonyms

GBR 12935

[1]

Primary Hazards

As a piperazine derivative,
potential for skin and eye
irritation.[4] Potent biological
activity as a dopamine
reuptake inhibitor.[2][3]

[21(31[4]

Personal Protective Equipment
(PPE)

Safety goggles/glasses,
chemical-resistant gloves,

protective clothing.

[4]

Handling

Use in a well-ventilated area;
avoid contact with skin and

eyes.

[4]

Storage of Waste

Store in a cool, dry, well-
ventilated, and secure area in
a tightly sealed, properly
labeled hazardous waste

container.

[6]7]

Spill Procedure

Absorb with inert material (e.g.,
sand, vermiculite), place in a
suitable container for disposal,
and clean the spill area
thoroughly.[4][7]

[417]

Primary Disposal Method

Incineration in a licensed

hazardous waste facility.[6]

[6]

Alternative Disposal Method

Offer to a licensed hazardous

material disposal company.[6]

[6]

Environmental Precautions

Do not dispose of down the

drain or in regular trash.[6]

[6]
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Step-by-Step Disposal Protocol

1. Risk Assessment and Preparation:
o Review the Safety Data Sheet (SDS) for GBR 12935.

o Ensure a designated and properly labeled hazardous waste container is available. The
container must be leak-proof and chemically compatible.[6]

» Verify that all personnel involved are trained in handling hazardous chemical waste.
2. Waste Collection:

o Carefully transfer any waste containing GBR 12935 into the designated hazardous waste
container.[4]

e This includes unused or expired product, contaminated materials (e.g., pipette tips, weighing
paper), and solutions.

¢ Avoid mixing with incompatible materials.[7] Keep the container tightly sealed when not in
use to prevent the release of vapors.[6]

3. Decontamination of Empty Containers:

o Triple rinse empty containers with a suitable solvent (e.g., ethanol or another solvent
recommended in the SDS).[6]

o Collect the rinsate as hazardous waste and add it to the designated waste container for GBR
12935.[6]

 After thorough decontamination, the empty container may be disposed of as regular
laboratory waste, as per your institution's guidelines. It is good practice to puncture the
container to prevent reuse.[6][8]

4. Spill Management:

 In the event of a spill, evacuate the immediate area if necessary.
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o Wearing appropriate PPE, contain and absorb the spill with an inert material such as
vermiculite, sand, or earth.[4][7]

e Collect the absorbed material and any contaminated cleaning supplies into a sealed, labeled
container for hazardous waste disposal.[4]

e Thoroughly clean the spill area.
5. Final Disposal:
e Securely seal the hazardous waste container.

o Arrange for the disposal of the waste through your institution's Environmental Health and
Safety (EHS) office or a licensed chemical waste disposal company.[4][6] The recommended
method of disposal for piperazine compounds is incineration in a licensed hazardous waste
facility.[6]

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of GBR 12935.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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